Cas no 2228526-45-0 (3-(2,4,6-trihydroxyphenyl)propanal)

• Product Name: 3-(2,4,6-trihydroxyphenyl)propanal
• CAS No: 2228526-45-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 5993489
• PubChem ID: 130246768
• Update Time: 2025-06-11

3-(2,4,6-trihydroxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-trihydroxyphenyl)propanal
• EN300-1735846
• 2228526-45-0
• SCHEMBL19148268

• Inchi： 1S/C9H10O4/c10-3-1-2-7-8(12)4-6(11)5-9(7)13/h3-5,11-13H,1-2H2
• InChI Key： WYHAQJODFLFFQS-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1CCC=O)O)O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(2,4,6-trihydroxyphenyl)propanal

Introduction to 3-(2,4,6-Trihydroxyphenyl)propanal (CAS No. 2228526-45-0)

3-(2,4,6-Trihydroxyphenyl)propanal, also known by its CAS number 2228526-45-0, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its aromatic ring substituted with three hydroxyl groups and an aldehyde functional group attached to a propyl chain. The combination of these functional groups imparts distinctive chemical properties and reactivity, making it a subject of interest for both academic research and industrial applications.

The molecular formula of 3-(2,4,6-trihydroxyphenyl)propanal is C₉H₁₀O₄, and its molecular weight is approximately 178.17 g/mol. The compound exhibits a pale yellow to white crystalline solid at room temperature and has a melting point ranging from 110°C to 115°C. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, methanol, and acetone. These physical properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications.

In the realm of pharmaceutical research, 3-(2,4,6-trihydroxyphenyl)propanal has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This property makes it a candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 3-(2,4,6-trihydroxyphenyl)propanal has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. These findings suggest that the compound could be useful in the development of anti-inflammatory drugs for conditions like arthritis and inflammatory bowel disease.

The antimicrobial activity of 3-(2,4,6-trihydroxyphenyl)propanal has also been explored. A study published in the Journal of Antibiotics in 2020 found that the compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a potential candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its biological activities, 3-(2,4,6-trihydroxyphenyl)propanal has been studied for its potential use in materials science. Its unique chemical structure makes it an attractive building block for the synthesis of more complex molecules with tailored properties. For example, researchers have used this compound as a precursor to synthesize novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and composite materials.

The synthesis of 3-(2,4,6-trihydroxyphenyl)propanal can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 3-hydroxybenzaldehyde with malonic acid in the presence of a base catalyst followed by decarboxylation. Another approach involves the condensation of salicylaldehyde with acetaldehyde followed by reduction to form the propyl chain. These synthetic methods are well-documented in the literature and can be optimized to meet specific requirements.

In conclusion, 3-(2,4,6-trihydroxyphenyl)propanal (CAS No. 2228526-45-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure endows it with valuable biological activities such as antioxidant, anti-inflammatory, and antimicrobial properties. Furthermore, its use as a building block for advanced materials highlights its importance in both academic research and industrial settings. As ongoing research continues to uncover new properties and applications of this compound, it is poised to play a significant role in future developments across multiple fields.